![molecular formula C15H12ClN3O2S B2982842 N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide CAS No. 565172-05-6](/img/structure/B2982842.png)
N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide
Overview
Description
“N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide” is a chemical compound with the CAS Number: 166271-34-7 . It has a molecular weight of 319.77 and its IUPAC name is N-((2Z)-3-chloro-2(1H)-quinoxalinylidene)benzenesulfonamide . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The molecular formula of “N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide” is C14H10ClN3O2S . The InChI code for this compound is 1S/C14H10ClN3O2S/c15-13-14(17-12-9-5-4-8-11(12)16-13)18-21(19,20)10-6-2-1-3-7-10/h1-9H,(H,17,18) .Physical And Chemical Properties Analysis
“N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide” is a solid substance . It has a melting point of 170°C . The compound is typically stored at 4°C .Scientific Research Applications
Sulfonamide Derivatives in Medicinal Chemistry
Sulfonamides, recognized for their antimicrobial properties, have been pivotal in treating infectious diseases. The evolution of sulfonamide derivatives through chemical structural modifications has broadened their bioactive spectrum, showcasing wide medicinal applications with significant development value. These derivatives exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, antiepileptic activities, and relevance to neurological diseases and diuretic drugs. The continuous research and synthesis of novel sulfonamide compounds emphasize their versatility and value in organic syntheses and pharmaceutical industries, suggesting that derivatives of sulfonamides, like N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide, may hold versatile and valuable chemical and pharmacological properties (He Shichao et al., 2016).
Synthesis and Characterization of Sulfonamide-Containing Compounds
The research work summarized in the review by Kaneda focuses on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide. This includes the development of unique polyheterocyclic compounds through sequential Nicholas and Pauson-Khand reactions, production of 2-aminobenzenesulfonamide-containing agents, and improvement of intramolecular reactions for synthesizing cyclopenta[c]piperidine alkaloids. The exploration of sulfonamide or sultam-based functional molecules and pharmaceuticals underscores the potential of sulfonamide derivatives in drug discovery and development, hinting at the possible research applications for N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide in creating novel pharmaceuticals (Kyosuke Kaneda, 2020).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-(3-chloroquinoxalin-2-yl)-3-methylbenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2S/c1-10-5-4-6-11(9-10)22(20,21)19-15-14(16)17-12-7-2-3-8-13(12)18-15/h2-9H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAWGEMVRYCVCSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.